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Introduction
25-hydroxycholesterol (25-HC) is a critical oxysterol involved in a multitude of biological

processes, including cholesterol metabolism, immune responses, and antiviral activities.[1] Its

accurate quantification is paramount for understanding its physiological and pathological roles.

This application note provides a detailed protocol for the sensitive and selective quantification

of 25-Hydroxycholesterol-d6 (25-HC-d6), a common internal standard for 25-HC analysis,

using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a

stable isotope-labeled internal standard like 25-HC-d6 is crucial for correcting for matrix effects

and variations during sample preparation and analysis, ensuring high accuracy and precision.

[2]

Biological Significance of 25-Hydroxycholesterol
25-HC is synthesized from cholesterol by the enzyme cholesterol 25-hydroxylase (CH25H).[3]

[4] It acts as a potent regulator of cholesterol homeostasis and is involved in the inflammatory

response.[5] Furthermore, 25-HC has been identified as a key player in the innate immune

system, exhibiting broad antiviral activity.[4] Given its diverse biological functions, the reliable

measurement of 25-HC levels in various biological matrices is essential for advancing research

in numerous therapeutic areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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